Cas no 2228385-98-4 (1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228385-98-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6429680
• PubChem ID: 165765583
• Update Time: 2025-11-05

1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde
• EN300-1796371
• 2228385-98-4

• Inchi： 1S/C11H12O2/c1-8-2-3-9(10(13)6-8)11(7-12)4-5-11/h2-3,6-7,13H,4-5H2,1H3
• InChI Key： HNLLFVINQPYVDT-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(C)=CC=2O)CC1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228385-98-4)

The compound 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228385-98-4, is a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, combining a cyclopropane ring with an aromatic hydroxymethyl benzene moiety, make it a versatile intermediate for the development of novel therapeutic agents. This article delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary chemical research.

The molecular structure of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde consists of a cyclopropane ring attached to a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 4-position. The presence of the aldehyde functional group at the terminal position of the cyclopropane ring introduces reactivity that is highly valuable for further functionalization. This structural motif is particularly interesting because it allows for diverse interactions with biological targets, making it a promising candidate for drug discovery.

The synthesis of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde has been explored by several research groups due to its utility in constructing more complex molecules. One common synthetic approach involves the reaction of 2-hydroxy-4-methylbenzaldehyde with an organometallic reagent that introduces the cyclopropane unit. For instance, palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods leverage the high reactivity of cyclopropanes and the compatibility of aromatic systems, providing a robust platform for further chemical manipulation.

Recent advancements in synthetic methodology have also highlighted the use of flow chemistry techniques to improve scalability and yield in the production of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde. Flow chemistry offers advantages such as better control over reaction conditions, reduced solvent consumption, and easier purification processes. These innovations are particularly relevant in industrial settings where efficiency and sustainability are paramount.

The pharmacological significance of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde has been increasingly recognized in recent years. Its structural framework resembles many known bioactive compounds, suggesting potential applications in various therapeutic areas. For example, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The hydroxymethyl group and the aldehyde functionality provide multiple sites for further derivatization, allowing chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability.

One particularly exciting application lies in its use as a precursor for small molecule inhibitors targeting enzyme-protein interactions. The cyclopropane ring is known to induce conformational strain, which can be exploited to enhance binding affinity to biological targets. This feature has been leveraged in the design of molecules that interact with transcription factors and kinases, which are key players in many disease pathways. By modifying the substituents on the benzene ring and the cyclopropane moiety, researchers can generate libraries of compounds with tailored biological activities.

Furthermore, computational studies have played a crucial role in understanding the binding modes of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde derivatives. Molecular docking simulations have been used to predict how these compounds might interact with specific protein targets at an atomic level. These predictions guide experimental efforts by identifying promising lead structures and highlighting critical interactions that need to be optimized.

The role of 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde in medicinal chemistry extends beyond enzyme inhibition. Its ability to serve as a building block for more complex scaffolds has led to its incorporation into diverse drug candidates. For instance, researchers have explored its use in generating molecules with antiviral and anticancer properties. The aldehyde group allows for condensation reactions with nucleophiles such as amines or thiols, forming Schiff bases or thiazolidines—structures that have shown promise in preclinical studies.

In conclusion, 1-(2-hydroxy-4-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228385-98-4) represents a valuable asset in modern chemical synthesis and drug development. Its unique structural features offer numerous opportunities for medicinal chemists to design novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand further.